2-fluoro-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzamide

• IUPAC Name: 2-fluoro-N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]benzamide
• InChI: InChI=1S/C16H12FN3O2/c17-13-4-2-1-3-12(13)16(21)20-9-14-15(19-7-6-18-14)11-5-8-22-10-11/h1-8,10H,9H2,(H,20,21)
• InChI Key: XAFPEMATAZQSFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC2=NC=CN=C2C3=COC=C3)F
• Molecular Formula: C16H12FN3O2
• Molecular Weight: 297.28 g/mol
• CAS No.: 2034315-38-1

Description

2-fluoro-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzamide, also known as FPA-124, is a small molecule inhibitor that has shown potential in the treatment of various diseases. This compound has been extensively studied in recent years due to its promising therapeutic applications.

Scientific Research Applications

Fluorinated Compounds in Medicinal Chemistry

Fluorinated compounds have a significant impact on the pharmacological properties of drugs, including their potency, stability, and bioavailability. The incorporation of fluorine into organic molecules can enhance their metabolic stability and modify their interaction with biological targets. For instance, fluorinated pyrimidines like 5-Fluorouracil are crucial in cancer treatment due to their ability to interfere with nucleic acid synthesis (Gmeiner, 2020). This underscores the potential of fluorinated derivatives like "2-fluoro-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzamide" in therapeutic applications.

Environmental Impact of Fluorinated Chemicals

The persistence and bioaccumulation of per- and polyfluoroalkyl substances (PFAS) have raised environmental concerns. Fluoropolymers, for instance, exhibit significant stability and pose challenges in terms of environmental persistence and potential toxicity (Henry et al., 2018). Research into fluorinated compounds' environmental fate, degradation, and potential health impacts is vital for assessing and mitigating risks associated with their use.

Applications in Material Science

Fluorinated compounds have unique properties that make them suitable for various applications in material science, including liquid crystals and coatings that require specific thermal, chemical, and physical properties. The peculiar characteristics of fluorinated materials, such as their hydrophobicity and stability, are crucial for developing advanced materials with specific functionalities (Hird, 2007).